![molecular formula I2+ B1250908 CID 11966276](/img/structure/B1250908.png)
CID 11966276
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Description
Diiodine(.1+) is a diatomic iodine and an inorganic radical cation.
Scientific Research Applications
Chemically Induced Dimerization (CID) in Cellular Studies
- Protein Function Control : CID is utilized for reversible and spatial control of protein functions in cells. It offers precision in dissecting signal transductions and elucidating membrane and protein trafficking (Voss, Klewer, & Wu, 2015).
- Gene Regulation : Engineered PROTAC-CID systems are used in mammalian inducible gene regulation and gene editing. These systems allow for fine-tuning gene expression and manipulating biological signals (Ma et al., 2023).
Methodological Advancements
- Developmental Research Methodology : CID is part of a broader analysis to understand the alignment of research goals and designs in developmental studies (Hamaker, Mulder, & van IJzendoorn, 2020).
Specific Applications in Cell Biology
- Cell Signaling Studies : CID techniques have solved numerous problems in cell biology, especially in understanding lipid second messengers and small GTPases (DeRose, Miyamoto, & Inoue, 2013).
- Agricultural Applications : In barley, CID as carbon isotope discrimination is applied to improve water use efficiency and productivity under varying environmental conditions (Anyia et al., 2007).
Advanced Techniques in Cell Ablation and Gene Therapy
- Controlled Cell Ablation : A modified caspase-3-containing CID system in mice allows dose-dependent and targeted cell ablation, useful for understanding cell loss and tissue regeneration (Mallet et al., 2002).
- Suicide Gene Therapy for Prostate Cancer : CID-regulated caspase-based suicide gene therapy shows promise in inducing apoptosis in prostate cancer cells, both in vitro and in vivo (Shariat et al., 2001).
Mass Spectrometry and Biochemical Analysis
- Mass Spectrometry Applications : CID methods are essential for peptide sequencing and structural studies in mass spectrometry, aiding in the analysis of proteins and peptides (Medzihradszky & Chalkley, 2015).
Rapid Assessment and Logic Gating
- Rapid Assessment in Public Health : The CID process as a research strategy helps in collecting health risk-related behaviors and values, useful for developing targeted interventions (Tashima, Crain, O'reilly, & Elifson, 1996).
- Orthogonal Logic Gating : CID systems, combined with rapamycin-mediated dimerization, enable the design of rapid and efficient logic gates in mammalian cells (Miyamoto et al., 2012).
properties
Molecular Formula |
I2+ |
---|---|
Molecular Weight |
253.8089 g/mol |
InChI |
InChI=1S/I2/c1-2/q+1 |
InChI Key |
GWDXVHOURQOCIJ-UHFFFAOYSA-N |
Canonical SMILES |
I[I+] |
Origin of Product |
United States |
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